Cas no 111332-25-3 (2(3H)-Benzothiazolone,5-amino-6-fluoro-)
111332-25-3 structure
Product Name:2(3H)-Benzothiazolone,5-amino-6-fluoro-
CAS No:111332-25-3
MF:C7H5FN2OS
MW:184.190803289413
CID:129221
PubChem ID:14458685
Update Time:2025-04-18
2(3H)-Benzothiazolone,5-amino-6-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolone,5-amino-6-fluoro-
- 2(3H)-Benzothiazolone,5-amino-6-fluoro-(9CI)
- 5-AMINO-6-FLUORO-3H-1,3-BENZOTHIAZOL-2-ONE
- SCHEMBL9535396
- MPNALLJGZMRGLO-UHFFFAOYSA-N
- 111332-25-3
- 5-amino-6-fluorobenzo[d]thiazol-2(3H)-one
- 5-amino-6-fluoro-2(3H)-benzothiazolone
-
- Inchi: 1S/C7H5FN2OS/c8-3-1-6-5(2-4(3)9)10-7(11)12-6/h1-2H,9H2,(H,10,11)
- InChI Key: MPNALLJGZMRGLO-UHFFFAOYSA-N
- SMILES: S1C(NC2C=C(C(=CC1=2)F)N)=O
Computed Properties
- Exact Mass: 184.01075
- Monoisotopic Mass: 184.01066212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 80.4Ų
Experimental Properties
- PSA: 55.12
- LogP: 2.30440
2(3H)-Benzothiazolone,5-amino-6-fluoro- Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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